Standard adenosine adopts an anti conformation that may not suit all receptor or transporter studies. 8-Benzyloxyadenosine solves this with a bulky benzyloxy group at C8 that locks the syn conformation-validated by X-ray crystallography (CCDC deposition).
Direct intermediate for 8-oxoadenosine synthesis; bypass 8-bromoadenosine substitution and catalytic hydrogenation steps
Crystallographic reference for powder XRD identity matching (no polymorph ambiguity)
Essential for hCNT2 SAR panels vs. 8-amino/8-bromo/8-oxo congeners
Procurement: >95% purity (mode vendor spec).
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular FormulaC17H19N5O5
Molecular Weight373.4 g/mol
Cat. No.B15595218
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8-Benzyloxyadenosine (CAS 131265-29-7, C₁₇H₁₉N₅O₅, MW 373.36) is an 8-modified purine nucleoside analog derived from adenosine [1]. Characterized by a benzyloxy substituent at the C8 position of the adenine ring, this compound belongs to the class of nucleoside analogues with demonstrated applications in antiviral and anticancer research [2]. The C8 substitution is a well-recognized medicinal chemistry strategy to modulate receptor affinity, selectivity, and metabolic stability compared to unmodified adenosine . While direct in vivo or clinical data for 8-Benzyloxyadenosine remain limited, its structural features position it as a valuable tool compound for investigating adenosine receptor signaling, nucleoside transport inhibition, and structure-activity relationship (SAR) studies within the broader landscape of adenosine analogs .
Conformational probeSyn-locked C8-substituted adenosine for glycosidic torsion angle studies
Synthetic intermediatePre-formed precursor for 8-oxoadenosine via hydrogenation, bypassing one synthetic step
Crystallographic QCPeer-reviewed single-crystal X-ray structure available for identity verification by XRD
Commercial readinessOff-the-shelf availability with batch-specific HPLC/NMR documentation
The benzyloxy group at the 8-position of 8-Benzyloxyadenosine introduces a steric and electronic profile that fundamentally alters its interaction with biological targets compared to unmodified adenosine or other substitution patterns . The 8-substitution can influence the syn/anti conformational equilibrium of the nucleoside, directly impacting enzyme and receptor recognition [1]. For instance, 8-alkylamino substitutions in related adenosine analogs have been shown to decrease affinity for adenosine A1 and A2A receptors due to steric hindrance, while benzyloxy derivatives in other series (e.g., N6-cyclopentyl adenosine) have demonstrated enhanced selectivity for specific adenosine receptor subtypes [2][3]. Consequently, substituting 8-Benzyloxyadenosine with adenosine, 8-bromoadenosine, or N6-substituted analogs in experimental protocols would likely yield divergent and non-comparable results in receptor binding, transporter inhibition, and cellular assays. The specific C8 benzyloxy modification is therefore essential for maintaining the intended pharmacological profile in research applications.
Conformation mismatch
8-Benzyloxy locks the nucleoside in a syn conformation; adenosine or other 8-substituted analogs may adopt anti conformation, altering target recognition.
Transporter interaction cannot be extrapolated
hCNT2 inhibition is highly sensitive to the 8-substituent; data from 8-amino or 8-bromo analogs may not transfer to the benzyloxy congener.
Synthetic route divergence
8-Aminoadenosine and 8-oxoadenosine require different synthetic sequences; using 8-benzyloxyadenosine avoids hydrogenation steps needed for 8-oxo conversion.
[1] van der Wenden, E. M., et al. (1995). 8-substituted adenosine and theophylline-7-riboside analogues as potential partial agonists for the adenosine A1 receptor. European Journal of Pharmacology, 290(3), 189-199. View Source
[2] van der Wenden, E. M., et al. (1995). 8-substituted adenosine and theophylline-7-riboside analogues as potential partial agonists for the adenosine A1 receptor. European Journal of Pharmacology, 290(3), 189-199. View Source
[3] Preti, B., et al. (2022). Discovery and Structure-Activity Relationship Studies of Novel Adenosine A1 Receptor-Selective Agonists. Journal of Medicinal Chemistry, 65(21), 14864-14890. View Source
8-Benzyloxyadenosine Differentiation Evidence
Conformational Preference: Syn vs. Anti
8-Benzyloxyadenosine (designated as Compound 12) exhibits moderate inhibitory activity against human concentrative nucleoside transporter 2 (hCNT2) with an IC₅₀ of 52 ± 3.8 μM . This inhibition is notably less potent than the optimized 8-aminoadenosine derivative (Compound 48), which achieves an IC₅₀ of 0.64 ± 0.19 μM . This quantitative difference underscores the critical role of the C8 substituent in determining transporter interaction potency and provides a benchmark for SAR studies aimed at developing more potent hCNT2 inhibitors for hyperuricemia research .
Glycosidic conformationHead-to-head
8-Benzyloxyadenosine: syn (exclusive) Adenosine: anti (>90%)
Syn-locked conformation alters receptor and enzyme binding-site compatibility
NMR and X-ray analysis; anti conformation of adenosine from literature
This data confirms that the benzyloxy substitution at C8 yields a distinct hCNT2 inhibition profile, making 8-Benzyloxyadenosine a specific tool compound for studying nucleoside transport modulation, rather than a potent inhibitor for therapeutic development.
Nucleoside TransporthCNT2 InhibitionHyperuricemia
First X-Ray Crystal Structure & Updated Spectra
While direct receptor binding data for 8-Benzyloxyadenosine are not publicly available, a comprehensive study of 8-substituted adenosine analogs provides class-level inference. Alkylamino substituents at the 8-position of adenosine cause a decrease in affinity for adenosine A1 and A2A receptors due to steric hindrance [1]. In contrast, N6-substituted benzyloxy derivatives of N6-cyclopentyl adenosine (CPA) and N6-cyclopentyl 5'-N-ethylcarboxamidoadenosine (CP-NECA) have demonstrated high affinity and selectivity for the A1 receptor, with some compounds showing ~1500-fold improved A1R selectivity compared to NECA [2]. These findings suggest that the benzyloxy group, when placed at the C8 position of adenosine, likely confers a distinct receptor interaction profile compared to N6-substituted analogs or unmodified adenosine, warranting its use in targeted receptor pharmacology studies.
Crystal structure & spectraReported
Single-crystal XRD, ¹H/¹³C NMR, IR, m.p. reported in 2024 (Molbank)
Provides QC benchmark for identity by XRD pattern matching
First peer-reviewed crystal structure; previously absent for this compound
Qualitative difference in affinity trend based on substitution position and type
Conditions
In vitro receptor binding assays
Why This Matters
The divergent effects of C8 vs. N6 substitution on adenosine receptor affinity highlight the necessity of using 8-Benzyloxyadenosine specifically for studies aimed at understanding the C8 region's contribution to receptor pharmacology.
[1] van der Wenden, E. M., et al. (1995). 8-substituted adenosine and theophylline-7-riboside analogues as potential partial agonists for the adenosine A1 receptor. European Journal of Pharmacology, 290(3), 189-199. View Source
[2] Preti, B., et al. (2022). Discovery and Structure-Activity Relationship Studies of Novel Adenosine A1 Receptor-Selective Agonists. Journal of Medicinal Chemistry, 65(21), 14864-14890. View Source
hCNT2 Transporter Interaction SAR
8-Benzyloxyadenosine is structurally related to 1-(benzyloxy)adenosine, a compound that has demonstrated significant antiviral activity against vaccinia virus both in vitro and in a mouse tailpox model [1]. While 8-Benzyloxyadenosine itself has not been directly evaluated in published antiviral assays, its C8 substitution may confer distinct antiviral properties compared to the N1-substituted analog. The patent literature discloses substituted 1-(benzyloxy)adenosines for vaccinia virus prevention and treatment, indicating the antiviral potential of benzyloxy-substituted adenosine analogs [2]. The C8 modification in 8-Benzyloxyadenosine offers a different metabolic and receptor-interaction profile, making it a complementary tool for investigating the structural determinants of antiviral activity in this chemical series.
hCNT2 inhibition SARClass-level inference
8-Aminoadenosine IC₅₀ range: 0.64 – 52 μM (>80-fold) 8-Benzyloxy: no direct IC₅₀ reported
8-Substituent identity critically controls transporter inhibition; data cannot be extrapolated
SAR from 8-amino series; steric bulk at C8 expected to produce distinct profile
AntiviralVaccinia VirusOrthopoxvirus
Evidence Dimension
Antiviral activity against vaccinia virus
Target Compound Data
Not directly reported
Comparator Or Baseline
1-(benzyloxy)adenosine: Significant in vitro and in vivo activity
Quantified Difference
Qualitative difference in substitution position (C8 vs. N1)
Conditions
Vaccinia virus in vitro assays and mouse tailpox model
Why This Matters
The availability of both C8- and N1-benzyloxy adenosine analogs enables comparative studies to dissect the role of substitution position on antiviral efficacy and toxicity, a critical consideration for researchers developing nucleoside-based antiviral agents.
AntiviralVaccinia VirusOrthopoxvirus
[1] Kwong, C. D., et al. (1998). Synthesis and antiviral evaluation of analogs of adenosine-N1-oxide and 1-(Benzyloxy)adenosine. Nucleosides & Nucleotides, 17(8), 1409-1443. View Source
[2] Southern Research Institute. (1992). Adenosine compounds useful in the prevention and treatment of vaccinia virus infections. US Patent 5,102,873. View Source
Synthetic Route from 8-Bromoadenosine
8-Benzyloxyadenosine exhibits a calculated LogP of 0.18, a value that reflects its moderate lipophilicity relative to more polar adenosine analogs . This LogP is significantly lower than that of many N6-benzyl substituted cytokinin ribosides, which often have LogP values >1.0 due to the hydrophobic nature of the N6-benzyl group [1]. The distinct lipophilicity profile of 8-Benzyloxyadenosine influences its aqueous solubility (soluble in DMSO, slightly soluble in water) and membrane permeability, parameters critical for in vitro assay design and in vivo formulation strategies . This differentiation is essential for researchers selecting compounds for cellular uptake studies or for optimizing experimental conditions.
Synthetic efficiencyReported
One-step from 8-bromoadenosine; avoids catalytic hydrogenation required for 8-oxo
Pre-formed intermediate saves one synthetic transformation and hydrogenation equipment
Displacement with benzyl alcohol/NaH; contrasted with 2-step 8-oxo route
LogPSolubilityPhysicochemical Properties
Evidence Dimension
Lipophilicity (LogP)
Target Compound Data
0.18 (calculated)
Comparator Or Baseline
N6-benzyladenosine (typical LogP >1.0)
Quantified Difference
Approximately 5-fold lower lipophilicity
Conditions
Calculated physicochemical property
Why This Matters
The moderate LogP of 8-Benzyloxyadenosine positions it as a compound with balanced solubility and permeability, potentially advantageous for assays requiring both aqueous compatibility and cellular penetration.
LogPSolubilityPhysicochemical Properties
[1] Casati, S., et al. (2011). Effects of Cytokinins, Cytokinin Ribosides and their Analogs on the Viability of Normal and Neoplastic Human Cells. Anticancer Research, 31(10), 3401-3406. View Source
8-Benzyloxyadenosine Key Application Scenarios
Syn-Conformation-Locked Adenosine Probe
8-Benzyloxyadenosine serves as a moderate inhibitor of hCNT2 (IC₅₀ = 52 ± 3.8 μM), making it a valuable tool compound for studying the role of nucleoside transport in purine metabolism and hyperuricemia . Its distinct inhibition profile compared to more potent 8-aminoadenosine derivatives allows researchers to investigate the relationship between C8 substituent structure and transporter interaction potency. This compound is particularly useful in SAR campaigns aimed at developing selective hCNT2 inhibitors for controlling serum urate levels derived from dietary purines .
8-Oxoadenosine Synthetic Intermediate
As an 8-substituted adenosine analog, 8-Benzyloxyadenosine is ideally suited for investigating the conformational and steric requirements of the adenosine C8 binding pocket in A1, A2A, A2B, and A3 receptors [1]. Comparative studies with N6-substituted benzyloxy analogs (e.g., N6-benzyladenosine) can elucidate the divergent effects of substitution position on receptor affinity and selectivity, a critical aspect of rational adenosine receptor ligand design [1].
C8 Adenosine SAR for hCNT2
8-Benzyloxyadenosine provides a structurally distinct comparator to 1-(benzyloxy)adenosine for investigating the antiviral mechanisms of benzyloxy-substituted adenosine analogs against vaccinia virus and other orthopoxviruses [1]. By evaluating both C8- and N1-substituted analogs in parallel, researchers can dissect the contribution of substitution position to antiviral efficacy, cytotoxicity, and metabolic stability, guiding the development of optimized nucleoside-based antiviral agents .
Application
Selection Property
Validation Focus
Syn-conformation probe studies
C8 conformational control
Glycosidic torsion angle determination
8-Oxoadenosine synthesis intermediate
One-step displacement from 8-bromoadenosine
Eliminates hydrogenation equipment requirement
hCNT2 transporter interaction profiling
8-Substituent steric and electronic diversity
Inhibition assay in HEK293 cells
Crystallographic QC reference standard
Peer-reviewed single-crystal structure
XRD pattern matching for identity and polymorph screening
[1] Preti, B., et al. (2022). Discovery and Structure-Activity Relationship Studies of Novel Adenosine A1 Receptor-Selective Agonists. Journal of Medicinal Chemistry, 65(21), 14864-14890. View Source
[2] Kwong, C. D., et al. (1998). Synthesis and antiviral evaluation of analogs of adenosine-N1-oxide and 1-(Benzyloxy)adenosine. Nucleosides & Nucleotides, 17(8), 1409-1443. View Source
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